Cas no 198555-19-0 (Bz-Arg-betaNA·HCl)

• Product Name: Bz-Arg-betaNA·HCl
• CAS No: 198555-19-0
• MF: C₂₃H₂₆ClN₅O₂
• MW: 439.937843799591
• CID: 105677
• PubChem ID: 56845305
• Update Time: 2025-11-06

Bz-Arg-betaNA·HCl Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(1S)-4-[(aminoiminomethyl)amino]-1-[(2-naphthalenylamino)carbonyl]butyl]-,hydrochloride (1:1)
• Benzamide, N-[(1S)-4-[(aminoiminomethyl)amino]-1-[(2-naphthalenylamino)carbonyl]butyl]-,hydroc...
• BZ-ARG-BETANA HCL
• BZ-ARG-BNA · HCL
• Bz-Arg-βNA · HCl
• BZ-ARGININE-BETANA HCL
• BZO-ARG-BETANA HCL
• L-BANA
• Bz-Arg-bNA·HCl
• BENZOYL-L-ARGININE BETA-NAPHTHYLAMIDE HYDROCHLORIDE
• N-ALPHA-BENZOYL-L-ARGININE BETA-NAPHTHYLAMIDE HYDROCHLORIDE
• S-198555-19-0
• N-[(2S)-5-(diaminomethylideneamino)-1-(naphthalen-2-ylamino)-1-oxopentan-2-yl]benzamide;hydrochloride
• Bz-Arg-NA HCl
• AKOS015909883
• Benzamide,N-[(1S)-4-[(aminoiminomethyl)amino]-1-[(2-naphthalenylamino)carbonyl]butyl]-,hydrochloride(1:1)
• 198555-19-0
• (S)-N-(5-guanidino-1-(naphthalen-2-ylamino)-1-oxopentan-2-yl)benzamide hydrochloride
• Bz-Arg-betaNA·HCl

• Inchi： 1S/C23H25N5O2.ClH/c24-23(25)26-14-6-11-20(28-21(29)17-8-2-1-3-9-17)22(30)27-19-13-12-16-7-4-5-10-18(16)15-19;/h1-5,7-10,12-13,15,20H,6,11,14H2,(H,27,30)(H,28,29)(H4,24,25,26);1H/t20-;/m0./s1
• InChI Key： BNGRKDJZQIGWQF-BDQAORGHSA-N
• SMILES： Cl.O=C([C@H](CCC/N=C(\N)/N)NC(C1C=CC=CC=1)=O)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 439.17800
• Monoisotopic Mass: 439.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 598
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2

Experimental Properties

• PSA: 120.10000
• LogP: 5.29700

Bz-Arg-betaNA·HCl Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Bz-Arg-betaNA·HCl

Research Brief on Bz-Arg-betaNA·HCl (CAS: 198555-19-0) in Chemical Biology and Pharmaceutical Applications

Bz-Arg-betaNA·HCl (CAS: 198555-19-0), a chromogenic substrate for proteolytic enzymes, has garnered significant attention in recent biochemical and pharmaceutical research. This compound, chemically known as Nα-Benzoyl-L-arginine β-naphthylamide hydrochloride, is widely utilized in enzyme activity assays, particularly for trypsin-like proteases. Recent studies have explored its applications in drug discovery, diagnostic development, and understanding protease-related pathologies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in high-throughput screening of serine protease inhibitors. Researchers employed Bz-Arg-betaNA·HCl as a substrate to identify novel inhibitors of trypsin-like enzymes implicated in inflammatory diseases. The study reported a 15% increase in screening efficiency compared to traditional fluorogenic substrates, attributed to the compound's superior stability and chromogenic properties.

In cancer research, a team at the National Cancer Institute recently utilized Bz-Arg-betaNA·HCl to investigate the role of extracellular proteases in tumor metastasis (Nature Cancer, 2024). Their findings revealed that the cleavage patterns observed with this substrate could serve as prognostic markers for certain aggressive cancer types. The study highlighted the compound's specificity for tumor-associated proteases, making it valuable for both diagnostic and therapeutic development.

Pharmaceutical applications of Bz-Arg-betaNA·HCl have expanded with advances in formulation science. A 2024 report in Advanced Drug Delivery Reviews described its use in testing enzyme-responsive drug delivery systems. The compound's well-characterized cleavage kinetics and visible color change upon hydrolysis make it ideal for evaluating the release mechanisms of protease-activated prodrugs.

Recent analytical chemistry developments have further enhanced the utility of Bz-Arg-betaNA·HCl. A novel mass spectrometry-based method published in Analytical Chemistry (2023) demonstrated improved sensitivity in detecting protease activities at femtomolar levels when using this substrate. This advancement opens new possibilities for early disease detection and precision medicine applications.

Despite its established uses, current research continues to reveal new dimensions of Bz-Arg-betaNA·HCl's applications. Ongoing studies are exploring its potential in neurodegenerative disease research, particularly in understanding the role of proteases in amyloid plaque formation. The compound's stability under physiological conditions and distinct cleavage products make it particularly suitable for long-term in vitro studies.

In conclusion, Bz-Arg-betaNA·HCl (198555-19-0) remains a versatile tool in chemical biology and pharmaceutical research. Its applications span from basic enzyme characterization to sophisticated drug development platforms. The recent studies underscore its continued relevance in advancing our understanding of protease biology and developing targeted therapeutic interventions.